Cas no 50844-89-8 (Pyrimidine-4,6-dicarbonitrile)

• Product Name: Pyrimidine-4,6-dicarbonitrile
• CAS No: 50844-89-8
• MF: C₆H₂N₄
• MW: 130.106879711151
• MDL: MFCD11870748
• CID: 869413
• PubChem ID: 45080342
• Update Time: 2025-04-19

Pyrimidine-4,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrimidine-4,6-dicarbonitrile
• 4,6-PYRIMIDINEDICARBONITRILE
• 4,6-dicyanopyrimidine
• dicyanopyrimidine
• 4,6-Pyrimidinedicarbonitrile (9CI)
• FCH1148697
• AK131007
• AX8251930
• AKOS016014560
• DTXSID90663946
• O12063
• SB57781
• SCHEMBL20909619
• MFCD11870748
• DS-6833
• 50844-89-8
• CS-0045580
• SCHEMBL3669699

• MDL： MFCD11870748
• Inchi： 1S/C6H2N4/c7-2-5-1-6(3-8)10-4-9-5/h1,4H
• InChI Key： SGSGBVWZOXLFHI-UHFFFAOYSA-N
• SMILES： N1C=NC(C#N)=CC=1C#N

Computed Properties

• Exact Mass: 130.02800
• Monoisotopic Mass: 130.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4
• XLogP3: 0.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 293.8±20.0 °C at 760 mmHg
• Flash Point: 108.2±7.0 °C
• PSA: 73.36000
• LogP: 0.21996
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Pyrimidine-4,6-dicarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives